Cas no 872512-04-4 (Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester)
872512-04-4 structure
Product Name:Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester
CAS No:872512-04-4
MF:C10H16N4O2
MW:224.259641647339
CID:1880973
PubChem ID:86086992
Update Time:2025-04-21
Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester
- WRBISBROYQCXJG-UHFFFAOYSA-N
- 872512-04-4
- SCHEMBL18814953
- tert-Butyl(6-(methylamino)pyrimidin-4-yl)carbamate
- tert-Butyl (6-(methylamino)pyrimidin-4-yl)carbamate
- tert-butyl (6-Methylamino-pyrimidin-4-yl)-carbamate
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- Inchi: 1S/C10H16N4O2/c1-10(2,3)16-9(15)14-8-5-7(11-4)12-6-13-8/h5-6H,1-4H3,(H2,11,12,13,14,15)
- InChI Key: WRBISBROYQCXJG-UHFFFAOYSA-N
- SMILES: O(C(NC1C=C(N=CN=1)NC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 224.12732577Da
- Monoisotopic Mass: 224.12732577Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 76.1Ų
Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
872512-04-4 (Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester) Related Products
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